Cas no 159590-02-0 ((1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid)

(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid is a specialized boronic acid derivative featuring a tert-butyldimethylsilyl (TBS) protecting group on the indole nitrogen. This modification enhances stability and prevents unwanted side reactions during synthetic processes, making it particularly valuable in Suzuki-Miyaura cross-coupling reactions. The boronic acid moiety enables efficient carbon-carbon bond formation, while the TBS group offers selective deprotection under mild conditions. Its compatibility with diverse reaction conditions and high functional group tolerance make it a versatile intermediate in pharmaceutical and materials science research. The compound is typically handled under inert conditions to preserve reactivity and purity.
(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid structure
159590-02-0 structure
Product Name:(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid
CAS No:159590-02-0
MF:C14H22BNO2Si
MW:275.226484775543
MDL:MFCD03093099
CID:109280
PubChem ID:10989478
Update Time:2025-05-27

(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid
    • [1-(tert-Butyldimethylsilanyl)-1H-indol-3-yl]boronic acid
    • [1-[tert-butyl(dimethyl)silyl]indol-3-yl]boronic acid
    • {1-[TERT-BUTYL(DIMETHYL)SILYL]-1H-INDOL-3-YL}BORONIC ACID
    • Boronic acid, [1-[(1,1-dimethylethyl)dimethylsilyl]-1H-indol-3-yl]- (9CI)
    • {1-[tert-butyl(dimethyl)silyl]-1H-indol-3-yl}boronic acid(SALTDATA: FREE)
    • 3-[1-(tert-butyldimethylsilyl)indolyl]boronic acid
    • N-(tert-butyldimethylsilyl)indol-3-ylboronic acid
    • AKOS BRN-0347
    • CHEMBRDG-BB 4014475
    • 1-(TERT-BUTYLDIMETHYLSILYL)-1H-INDOLE-3-BORONIC ACID
    • (1-[TERT-BUTYL(DIMETHYL)SILYL]-1H-INDOL-3-YL)BORONIC ACID
    • AB13206
    • 1-(Tert-butyldimethylsilyl)-1H-indol-3-ylboronic acid
    • CS-0175361
    • 1-tert-Butyldimethylsilyl-1H-indol-3-ylboronic acid
    • (1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronicacid
    • MFCD03093099
    • GSNHHLNDEKIFIZ-UHFFFAOYSA-N
    • [1-(tert-butyl-dimethyl-silanyl)-1H-indol-3-yl]-boronic acid
    • 1-[TERT-BUTYL(DIMETHYL)SILYL]-1H-INDOL-3-YL-BORONIC ACID
    • SCHEMBL3450325
    • DTXSID60451014
    • AKOS004116478
    • 159590-02-0
    • 1-(TERT-BUTYLDIMETHYLSILYL)INDOL-3-YLBORONIC ACID
    • MDL: MFCD03093099
    • Inchi: 1S/C14H22BNO2Si/c1-14(2,3)19(4,5)16-10-12(15(17)18)11-8-6-7-9-13(11)16/h6-10,17-18H,1-5H3
    • InChI Key: GSNHHLNDEKIFIZ-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)N1C=C(B(O)O)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 275.15100
  • Monoisotopic Mass: 275.1512856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.4Ų

Experimental Properties

  • Density: 1.014
  • Boiling Point: 342.549°C at 760 mmHg
  • Flash Point: 160.968°C
  • Refractive Index: 1.51
  • PSA: 45.39000
  • LogP: 2.17440

(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A199010122-1g
(1-(tert-Butyldimethylsilyl)-1H-indol-3-yl)boronic acid
159590-02-0 95%
1g
457.60 USD 2021-06-01
TRC
B705163-10mg
1-(Tert-butyldimethylsilyl)-1H-indol-3-ylboronic Acid
159590-02-0
10mg
$ 50.00 2022-06-06
TRC
B705163-50mg
1-(Tert-butyldimethylsilyl)-1H-indol-3-ylboronic Acid
159590-02-0
50mg
$ 95.00 2022-06-06
TRC
B705163-100mg
1-(Tert-butyldimethylsilyl)-1H-indol-3-ylboronic Acid
159590-02-0
100mg
$ 135.00 2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10360-1 G
(1-(tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid
159590-02-0 95%
1g
¥ 2,560.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10824-1 G
(1-(tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid
159590-02-0 95%
1g
¥ 2,560.00 2021-05-07
abcr
AB217219-250 mg
1-tert-Butyldimethylsilyl-1H-indol-3-ylboronic acid; 95%
159590-02-0
250 mg
€357.80 2023-07-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10360-1 G
(1-(tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid
159590-02-0 95%
1g
¥ 2,560.00 2022-10-13
Chemenu
CM133843-1g
(1-(tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid
159590-02-0 95%
1g
$*** 2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1246031-1g
(1-(Tert-butyldimethylsilyl)-1H-indol-3-yl)boronic acid
159590-02-0 98+%
1g
¥3351 2023-04-15
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.